3-allyl-1,6,7-trimethyl-8-(3-morpholinopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,7,8-trimethyl-6-(3-morpholin-4-ylpropyl)-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H28N6O3/c1-5-7-25-18(27)16-17(22(4)20(25)28)21-19-24(14(2)15(3)26(16)19)9-6-8-23-10-12-29-13-11-23/h5H,1,6-13H2,2-4H3
• InChI Key: VVTQOCITFRSPAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCCN4CCOCC4)N(C(=O)N(C3=O)CC=C)C)C
• Molecular Formula: C20H28N6O3
• Molecular Weight: 400.5 g/mol

Description

3-allyl-1,6,7-trimethyl-8-(3-morpholinopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C20H28N6O3 and its molecular weight is 400.483. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antidepressant and Anxiolytic Agents

  A study synthesized and evaluated a series of derivatives for their serotonin receptor affinity and phosphodiesterase inhibitor activity. One compound showed potential as an antidepressant in vivo, with greater potency than diazepam in evoking antianxiety effects, highlighting the therapeutic promise of these compounds for mood disorders (Zagórska et al., 2016).

• Functionalized Cyclopentenediones

  Another study explored the reaction of cyclopentenedione derivatives with various amines, leading to the synthesis of new compounds with potential biological applications. This research contributes to the broader understanding of chemical reactions involving similar purine derivatives (Egorov et al., 2019).

• Receptor Affinity and Enzyme Activity

  Research into octahydro- and dimethoxyisoquinolinyl-alkyl derivatives of imidazo- and pyrimidino[2,1-f]purines has identified compounds with promising receptor and enzyme activity, suggesting potential for further modification and study as hybrid ligands for therapeutic use (Zagórska et al., 2016).

Molecular Studies and Pharmacological Evaluation

• Antiviral Activity

  The synthesis and antiviral activity of N-bridgehead guanine, guanosine, and guanosine monophosphate analogues were explored, demonstrating moderate activity against rhinovirus at non-toxic dosage levels. This highlights the potential of purine analogues in antiviral therapy (Kim et al., 1978).

• Antidepressant and Anxiolytic-like Activity

  A novel series of arylpiperazinylalkyl purine diones and triones was synthesized, showing a range of receptor activities and potential as antidepressant and anxiolytic agents. Docking studies suggested that substituents at specific positions could be essential for receptor affinity and selectivity (Zagórska et al., 2015).